N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C16H15N3O5/c1-23-14-5-3-2-4-12(14)10-15(20)24-18-16(17)11-6-8-13(9-7-11)19(21)22/h2-9H,10H2,1H3,(H2,17,18)
• InChI Key: CACPTLRRBARVIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N
• Isomeric SMILES: COC1=CC=CC=C1CC(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

N-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide, also known as MNBC, is a chemical compound that has been of interest to scientists due to its potential use in scientific research. This compound is a nitrobenzene derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells. N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by activating the mitochondrial pathway of apoptosis.
Biochemical and Physiological Effects:
N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has been shown to have both biochemical and physiological effects. In vitro studies have shown that N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide can induce apoptosis in cancer cells by activating the mitochondrial pathway of apoptosis. Additionally, N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has been shown to have antioxidant properties and can scavenge free radicals. In vivo studies have shown that N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide can reduce tumor growth in mice, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide in lab experiments is its high selectivity and sensitivity towards metal ions such as copper and iron. This makes it a useful tool for the detection of metal ions in biological samples. Additionally, N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has been shown to induce apoptosis in cancer cells, making it a potential anticancer agent. However, one limitation of using N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity of N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide and its potential side effects.

Future Directions

There are several future directions for the use of N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide in scientific research. One direction is the development of N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide as a potential anticancer agent. Further studies are needed to determine the efficacy and safety of N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide in vivo. Another direction is the use of N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide as a fluorescent probe for the detection of metal ions in biological samples. N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has shown high selectivity and sensitivity towards copper and iron, but further studies are needed to determine its selectivity towards other metal ions. Additionally, N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide could be modified to improve its selectivity towards specific metal ions.

Synthesis Methods

N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide can be synthesized using various methods, including the reaction of 4-nitrobenzenecarboximidamide with 2-methoxyphenylacetyl chloride. This reaction is carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography. Other methods of synthesis include the reaction of 4-nitrobenzenecarboximidamide with 2-methoxyphenylacetic acid in the presence of a coupling agent such as DCC.

Scientific Research Applications

N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has been used in scientific research as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has been shown to have high selectivity and sensitivity towards these metal ions, making it a useful tool for the detection of metal ions in biological samples. Additionally, N'-{[(2-methoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.